tert-Butyl N-{1-[methoxy(methyl)carbamoyl]propyl}carbamate

• Molecular Formula: C11H22N2O4
• Molecular Weight: 246.30 g/mol
• IUPAC Name: tert-butyl N-[1-[methoxy(methyl)amino]-1-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C11H22N2O4/c1-7-8(9(14)13(5)16-6)12-10(15)17-11(2,3)4/h8H,7H2,1-6H3,(H,12,15)
• InChI Key: UETSWVCUPQBUGT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(C)OC)NC(=O)OC(C)(C)C

Description

Tert-Butyl N-{1-[methoxy(methyl)carbamoyl]propyl}carbamate is a useful research compound. Its molecular formula is C11H22N2O4 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-tert-Butoxycarbonylamino-butyric acid (500 mg, 2.46 mmol), HBTU (1.03 g, 2.71 mmol) and DIPEA (1.22 mL, 7.38 mmol) were dissolved in DMF (10 mL) and stirred for 30 min. N,O-dimethylhydroxylamine hydrochloride (360 mg, 3.69 mmol) was added and the reaction mixture was stirred for 1 h. The solvents were removed in vacuo and the residue was purified by column chromatography to give the title compound (380 mg, 63%) as a cream oil. LCMS (ES+): 269.2 [MNa]+.

Synthesis routes and methods II

Procedure details